4-(3-Ethoxy-4-hydroxyphenyl)but-3-en-2-one

• CAS No.: 91496-49-0
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 4-(3-ethoxy-4-hydroxyphenyl)but-3-en-2-one
• InChI: InChI=1S/C12H14O3/c1-3-15-12-8-10(5-4-9(2)13)6-7-11(12)14/h4-8,14H,3H2,1-2H3
• InChI Key: IOXQYXKPHHHUIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=CC(=O)C)O

Description

4-(3-Ethoxy-4-hydroxyphenyl)but-3-en-2-one is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10% sodium hydroxide aqueous solution (80 ml) was added under stirring to a solution of 3-ethoxy-4-hydroxybenzaldehyde (16.6 g, 100 mmol) in acetone (50 ml), 95% ethanol (50 ml) and water (400 ml). The reaction mixture was stirred for 24 hr at room temperature, after the reaction completed, the reaction mixture was neutralized with 6N hydrochloric acid to adjust pH=7.0, the precipitated yellow solid was collected by filtration, washed with water and ethanol successively, dried, and then recrystallized from 95% ethanol to give 14.5 g of a yellow crystal, mp: 98-100° C., yield 70.4%.